Sodium 2-(2-amino-1,3-thiazol-4-yl)-2-oxoacetate

• IUPAC Name: sodium;2-(2-amino-1,3-thiazol-4-yl)-2-oxoacetate
• InChI: InChI=1S/C5H4N2O3S.Na/c6-5-7-2(1-11-5)3(8)4(9)10;/h1H,(H2,6,7)(H,9,10);/q;+1/p-1
• InChI Key: SXMRGZZITXGQPN-UHFFFAOYSA-M
• Canonical SMILES: C1=C(N=C(S1)N)C(=O)C(=O)[O-].[Na+]
• Molecular Formula: C5H3N2NaO3S
• Molecular Weight: 194.15 g/mol
• CAS No.: 87328-92-5

Description

Sodium 2-(2-amino-1,3-thiazol-4-yl)-2-oxoacetate is a compound that contains a thiazole ring, which is a five-membered heterocyclic compound containing one sulfur and one nitrogen atom. The thiazole ring is a significant class of organic medicinal compounds utilized as a starting material for the synthesis of a diverse range of heterocyclic analogues.

Synthesis Analysis

The synthesis of thiazole derivatives, including this compound, often involves the reaction of acetophenone or cyclohexanone with thiourea in the presence of iodine. A series of naphthalene-thiazole hybrids were produced from ethyl (2-amino-1,3-thiazol-4-yl) acetate via a coupling reaction with α or β-naphthalenesulfonyl chlorides in the presence of a catalytic amount of 4-dimethylaminopyridine and trimethylamine.

Molecular Structure Analysis

The molecular structure of this compound is characterized by a thiazole ring, which consists of sulfur and nitrogen in such a fashion that the pi (π) electrons are free to move from one bond to other bonds rendering aromatic ring properties.

Chemical Reactions Analysis

The thiazole ring in this compound has many reactive positions where donor–acceptor, nucleophilic, oxidation reactions, etc., may take place. Molecules containing a thiazole ring, when entering physiological systems, behave unpredictably and reset the system differently.

Scientific Research Applications

The Role of Sodium Compounds in Cancer Research

Sodium dichloroacetate (DCA) has been explored for its potential anticancer properties, focusing on mitochondrial regulation in cancer cells. DCA’s inhibition of pyruvate dehydrogenase kinases may reduce lactic acid in the tumor microenvironment, highlighting the significance of sodium compounds in cancer therapy research (D. Stakišaitis et al., 2019).

Sodium and Microbial Food Safety

Research on sodium chloride (table salt) underscores its critical role in inhibiting the growth of pathogenic and spoilage microorganisms in food, emphasizing the balance between reducing sodium intake and maintaining food safety and quality (P. Taormina, 2010).

Sodium-Ion Batteries for Energy Storage

Investigations into room-temperature sodium-ion batteries for large-scale electric energy storage highlight the importance of sodium resources and low-cost benefits for renewable energy and smart grids. This research indicates the growing interest in sodium compounds for environmental and energy applications (Huilin Pan, Yong‐Sheng Hu, Liquan Chen, 2013).

Mechanism of Action

Target of Action

Sodium 2-(2-amino-1,3-thiazol-4-yl)-2-oxoacetate is a complex compound that is part of the thiazole family . Thiazole derivatives are known to have a broad spectrum of activity against both Gram-positive and Gram-negative bacteria . .

Mode of Action

Thiazole derivatives are generally known to interact with bacterial cell walls, disrupting their structure and function . This leads to the inhibition of bacterial growth and proliferation.

Biochemical Pathways

Thiazole derivatives have been shown to inhibit bacterial pathogens and have a wide variety of biological activities such as antibacterial, antifungal, antitubercular, anti-mycobacterial, anticancer, and antiviral effects .

Result of Action

Thiazole derivatives have been shown to have potent inhibitory potential against various enzymes and can be utilized as valuable therapeutic agents .

Future Directions

Thiazoles, including Sodium 2-(2-amino-1,3-thiazol-4-yl)-2-oxoacetate, have a wide range of biological activities, making them a promising area for future research. They have potential applications in the development of new drugs and biologically active agents.